Cas no 90015-82-0 (((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate)

((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate structure

90015-82-0 structure

Product name:((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate

CAS No:90015-82-0

MF:C₁₂H₂₂N₃O₁₄P₃

MW:525.2360663414

MDL:MFCD11870840

CID:61349

PubChem ID:22846685

((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate Chemical and Physical Properties

Names and Identifiers

- ((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
- ((2R,3S,5R)-5-(5-(3-Aminoprop-1-en-1-yl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
- ((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H) -yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahy...
- [[(2R,3S,5R)-5-[5-(3-aminopropyl)-2,4-dioxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
- Uridine 5'-(tetrahydrogen triphosphate), 5-(3-amino-1-propenyl)-2'-deoxy-
- 2'-deoxyuridine-triphosphate allyl amine
- 5-(3-aminoallyl)-2'-deoxyurdine 5'-triphosphate
- 5-[3-aminoallyl]-2'-deoxy-uridine 5'-triphosphate
- 5'-triphosphate-5-(3-aminopropen-1-yl)deoxyuridine
- allylamine dUTP
- aminoallyl-dUTP
- 5-(3-Amino-1-propenyl)-2'-deoxyuridine 5'-(tetrahydrogen triphosphate)
- AKOS016003140
- AMY2509
- A855745
- 5-(3-Aminopropyl)-2'-deoxyuridine 5'-(tetrahydrogen triphosphate)
- DTXSID50628657
- 90015-82-0
- ((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H) -yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
- SCHEMBL337097
- MDL： MFCD11870840
- Inchi： InChI=1S/C12H22N3O14P3/c13-3-1-2-7-5-15(12(18)14-11(7)17)10-4-8(16)9(27-10)6-26-31(22,23)29-32(24,25)28-30(19,20)21/h5,8-10,16H,1-4,6,13H2,(H,22,23)(H,24,25)(H,14,17,18)(H2,19,20,21)
- InChI Key： CTDNMWQIQIIADL-UHFFFAOYSA-N
- SMILES： O(CC1C(O)CC(N2C=C(CCCN)C(=O)NC2=O)O1)P(OP(OP(O)(O)=O)(O)=O)(=O)O

Computed Properties

Exact Mass: 525.03100
Monoisotopic Mass: 525.03146338g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 32
Rotatable Bond Count: 11
Complexity: 905
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 265Å²
XLogP3: -8

Experimental Properties

Density: 1.819
Refractive Index: 1.602
PSA: 299.59000
LogP: -0.88010

((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	094431-1g	((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)	90015-82-0		1g	$1647.00	2023-09-06
TRC	R071905-2.5mg	((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate	90015-82-0		2.5mg	$ 200.00	2022-06-03
TRC	R071905-5mg	((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate	90015-82-0		5mg	$ 370.00	2022-06-03
TRC	R071905-10mg	((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate	90015-82-0		10mg	$ 585.00	2022-06-03
Chemenu	CM165537-1g	((2R,3S,5R)-5-(5-(3-Aminoprop-1-en-1-yl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate	90015-82-0	95%	1g	$***	2023-05-29
Matrix Scientific	094431-250mg	((2R,3S,5R)-5-(5-(3-Aminopropyl)-2,4-dioxo-3,4-dihydropyrimidin-1(2H)	90015-82-0		250mg	$742.00	2023-09-06